2,3-Difluoro-5-(hydroxymethyl)phenol

• Molecular Formula: C7H6F2O2
• Molecular Weight: 160.12 g/mol
• IUPAC Name: 2,3-difluoro-5-(hydroxymethyl)phenol
• InChI: InChI=1S/C7H6F2O2/c8-5-1-4(3-10)2-6(11)7(5)9/h1-2,10-11H,3H2
• InChI Key: WMRUTQOXEWAKQM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1O)F)F)CO

Description

2,3-Difluoro-5-(hydroxymethyl)phenol is a fluorinated phenolic derivative characterized by a hydroxymethyl (-CH2OH) group at the 5-position and fluorine atoms at the 2- and 3-positions of the aromatic ring. Its molecular formula is C7H6F2O2, with a molecular weight of 176.12 g/mol. This compound is of interest in medicinal chemistry due to the hydroxymethyl group’s role in enhancing metabolic stability compared to unmodified phenols, which are prone to rapid hepatic glucuronidation and sulfation .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Difluoro-5-(hydroxymethyl)phenol typically involves the fluorination of a suitable precursor, followed by the introduction of the hydroxymethyl group. One common method is the selective fluorination of 5-(hydroxymethyl)phenol using a fluorinating agent such as Selectfluor or N-fluorobenzenesulfonimide (NFSI) under controlled conditions. The reaction is usually carried out in an organic solvent like acetonitrile or dichloromethane at room temperature or slightly elevated temperatures.

Industrial Production Methods: On an industrial scale, the production of 2,3-Difluoro-5-(hydroxymethyl)phenol may involve a multi-step process starting from readily available raw materials. The process includes:

Nitration: Introduction of nitro groups to the phenol ring.

Reduction: Conversion of nitro groups to amino groups.

Fluorination: Selective fluorination of the amino groups.

Hydroxymethylation: Introduction of the hydroxymethyl group through a formylation reaction followed by reduction.

Types of Reactions:

Oxidation: 2,3-Difluoro-5-(hydroxymethyl)phenol can undergo oxidation reactions to form corresponding aldehydes or carboxylic acids. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: The compound can be reduced to form 2,3-difluorophenol using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: It can participate in nucleophilic substitution reactions where the hydroxymethyl group can be replaced by other functional groups. Reagents such as sodium hydride (NaH) and alkyl halides are commonly used.

Common Reagents and Conditions:

Oxidation: KMnO4 in aqueous or alkaline medium.

Reduction: LiAlH4 in anhydrous ether.

Substitution: NaH in dimethylformamide (DMF) with alkyl halides.

Major Products:

Oxidation: 2,3-Difluoro-5-formylphenol or 2,3-Difluoro-5-carboxyphenol.

Reduction: 2,3-Difluorophenol.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry

The compound has garnered attention for its potential as a precursor in the synthesis of bioactive molecules. Its structural characteristics allow it to interact with biological targets in unique ways:

• Enzyme Inhibition : Preliminary studies suggest that fluorinated phenols may exhibit altered binding affinities to enzymes compared to their non-fluorinated counterparts. This property could be leveraged in drug design to enhance the efficacy of inhibitors targeting specific enzymes involved in disease pathways.
• Anticancer Activity : Similar compounds have demonstrated significant anticancer properties. For instance, derivatives of difluorophenols have shown promising results in inhibiting aromatase and steroid sulfatase, both of which are crucial in hormone-dependent cancers. The parent phenol has been reported to inhibit aromatase with an IC50 value of 0.028 nM .

Compound Name	Target Enzyme	IC50 (nM)	Mechanism
2,3-Difluoro-5-(hydroxymethyl)phenol	Aromatase	0.028	Competitive inhibition
Related Compound	Steroid Sulfatase	45	Competitive inhibition

Agricultural Chemicals

The unique properties of 2,3-Difluoro-5-(hydroxymethyl)phenol also make it a candidate for applications in agricultural chemistry:

• Pesticide Development : Its derivatives can serve as intermediates in the synthesis of novel agrochemicals aimed at pest control. The fluorine substitution may enhance the stability and efficacy of these compounds against target pests.

Case Study 1: Anticancer Efficacy

A study evaluated the anticancer activity of various difluorophenol derivatives against human tumor cell lines. The findings indicated that compounds with similar structures exhibited significant growth inhibition rates, suggesting that 2,3-Difluoro-5-(hydroxymethyl)phenol could be developed into effective anticancer agents.

• Methodology : The National Cancer Institute's protocols were employed to assess the growth inhibition across multiple cancer cell lines.
• Results : Compounds showed mean GI50 values indicating effective concentrations for inducing apoptosis in cancer cells .

Case Study 2: Enzyme Interaction Studies

Research focusing on the interaction between fluorinated phenols and biological enzymes revealed that these compounds could alter metabolic pathways due to their unique sterics and polarity:

• Findings : Interaction studies demonstrated that 2,3-Difluoro-5-(hydroxymethyl)phenol binds more effectively to certain enzyme active sites compared to non-fluorinated analogs, potentially leading to enhanced therapeutic effects .

Mechanism of Action

The mechanism by which 2,3-Difluoro-5-(hydroxymethyl)phenol exerts its effects is primarily through its interaction with specific molecular targets. The fluorine atoms enhance the compound’s ability to form strong hydrogen bonds and interact with enzymes and receptors. This interaction can modulate the activity of these biological targets, leading to various effects such as inhibition of microbial growth or modulation of enzyme activity.

Comparison with Similar Compounds

Substituent Effects on Metabolic Stability and Reactivity

• Phenol vs. Hydroxymethyl Phenol Derivatives: Phenolic compounds like phenol itself are metabolically unstable due to rapid phase II conjugation. Replacing the phenol -OH with a hydroxymethyl group (as in 2,3-Difluoro-5-(hydroxymethyl)phenol) avoids glucuronidation, enhancing metabolic stability. For example, derivative (66) (a hydroxymethyl bioisostere) showed a GluN2B receptor affinity of Ki = 101 nM without interacting with the phencyclidine (PCP) site, reducing opioid-like side effects .
• Fluorine vs. Bromine Substitution: Brominated analogs like 2-bromo-4-(hydroxymethyl)phenol (found in Vertebrata fruticulosa) and 3-bromo-5-(hydroxymethyl)benzene-1,2-diol exhibit antimicrobial properties but differ in steric and electronic profiles. Fluorine’s smaller size and higher electronegativity in 2,3-Difluoro-5-(hydroxymethyl)phenol may enhance membrane permeability and target selectivity compared to bulkier bromine substituents .

Data Table: Key Properties of 2,3-Difluoro-5-(hydroxymethyl)phenol and Analogs

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Source
2,3-Difluoro-5-(hydroxymethyl)phenol	2,3-diF, 5-CH2OH	176.12	High metabolic stability; potential NMDA antagonist
2-Bromo-4-(hydroxymethyl)phenol	2-Br, 4-CH2OH	203.02	Antimicrobial activity; isolated from Vertebrata fruticulosa
5-Hydroxymethyl-2-furfural (5-HMF)	Furan ring, 5-CH2OH	126.11	Intermediate in biomass processing; limited therapeutic data
2,3-Difluoro-5-methoxy-4-methylbenzylalcohol	2,3-diF, 5-OCH3, 4-CH3	188.17	Improved lipophilicity; synthetic intermediate

Biological Activity

2,3-Difluoro-5-(hydroxymethyl)phenol (DFHMP) is an organic compound characterized by the presence of two fluorine atoms and a hydroxymethyl group on a phenolic ring. Its molecular formula is C8H8F2O2, and it belongs to the class of difluorophenols. This compound has garnered attention due to its unique chemical properties and potential biological activities.

The structure of DFHMP significantly influences its reactivity and interactions with biological targets. The positioning of the fluorine atoms at the 2 and 3 positions, along with the hydroxymethyl group at the 5 position, enhances its binding affinities compared to non-fluorinated analogs. This modification can lead to altered metabolic pathways and interactions with proteins or enzymes.

Biological Activity

Preliminary studies indicate that DFHMP exhibits various biological activities, including:

• Antioxidant Activity : Fluorinated phenols often show enhanced antioxidant properties due to their ability to scavenge free radicals.
• Enzyme Inhibition : DFHMP may inhibit certain enzymes, potentially influencing metabolic processes.
• Antimicrobial Properties : Initial investigations suggest that DFHMP could possess antimicrobial activity against specific pathogens.

Structure-Activity Relationship (SAR)

The biological activity of DFHMP can be understood through SAR studies, which analyze how changes in its chemical structure affect its biological properties. For example, fluorination at specific positions on the phenolic ring can enhance potency against certain biological targets.

Compound Name	Structure Features	Unique Aspects
2,6-Difluoro-4-(hydroxymethyl)phenol	Hydroxymethyl group at position 4	Different fluorination pattern affecting reactivity
3-Fluoro-4-hydroxymethylphenol	Hydroxymethyl group at position 4	Exhibits different biological activity profiles
2-Fluoro-4-hydroxymethylphenol	Hydroxymethyl group at position 4	Less sterically hindered than difluoro analogs

Case Studies

• In Vitro Studies : Research has demonstrated that DFHMP interacts with various enzymes, leading to significant inhibition rates in specific assays. For instance, enzyme assays showed that DFHMP could inhibit aromatase activity with an IC50 value comparable to other known inhibitors .
• Cell-Based Assays : In NIH-3T3 cell lines expressing specific mutations, DFHMP was screened for its potential as a CFTR potentiator. The results indicated promising activity, warranting further investigation into its therapeutic applications .
• Toxicological Assessments : Fluorinated compounds often raise concerns regarding toxicity and metabolic stability. Studies have shown that DFHMP's stability in physiological conditions varies, impacting its safety profile and therapeutic index .